5-(Difluoromethoxy)-1H-pyrazol-3-amine
Overview
Description
5-(Difluoromethoxy)-1H-pyrazol-3-amine, also known as 5-DFPP or 5-DFMA, is an organic compound that is used in a variety of scientific research applications. It is a member of the pyrazolone family of compounds and is a white, crystalline solid that is soluble in water and alcohols. 5-DFPP has been studied extensively for its biochemical and physiological effects and has been found to possess a wide range of potential applications in the laboratory.
Scientific Research Applications
Synthesis of Heterocyclic Ketene Aminals
5-(Difluoromethoxy)-1H-pyrazol-3-amine is utilized in the synthesis of novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminals (HKAs). This process involves a one-pot, three-component synthesis under solvent-free and catalyst-free conditions, offering high efficiency and environmental benefits. These compounds are potential candidates for drug discovery (Yu et al., 2013).
Development of Pyrazole Derivatives
The compound plays a key role in the development of various pyrazole derivatives. An efficient method for the synthesis of 5-(trifluoromethyl)-N-alkyl-1-(3-phenylisoquinoline-1-yl)-1H-pyrazole-4-carboxamides has been developed using pyrazole carboxylic acid and amines (Prabakaran et al., 2012).
Creation of Novel Heterocycles
Research has established new multicomponent domino reactions of arylglyoxals with pyrazol-5-amines, leading to the selective synthesis of unprecedented pyrazolo-fused 1,7-naphthyridines, 1,3-diazocanes, and pyrroles. These reactions are significant for the creation of new types of heterocycles (Jiang et al., 2014).
Palladium-Catalyzed Arylation
The compound has been used in palladium-catalyzed amino group arylation, based on the Buchwald–Hartwig reaction. This method is efficient for synthesizing a variety of 5-N-aryl-1,3-disubstituted 1H-pyrazol-5-amines (Kucharek & Danel, 2021).
Antioxidant Agent Synthesis
It's also a key intermediate in synthesizing new pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines, evaluated as antioxidant agents. This highlights its potential in creating compounds with significant biological activities (El‐Mekabaty et al., 2016).
"On-water" Synthesis Protocol
The compound has been synthesized using an "on-water" one-pot four-component synthesis method. This environmentally friendly approach yields novel 1H-furo[2,3-c]pyrazole-4-amines, demonstrating the versatility and green chemistry aspects of its synthesis (Noruzian et al., 2019).
properties
IUPAC Name |
3-(difluoromethoxy)-1H-pyrazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F2N3O/c5-4(6)10-3-1-2(7)8-9-3/h1,4H,(H3,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRIYGNLBNKZSNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1OC(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Difluoromethoxy)-1H-pyrazol-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Endo-3-azabicyclo[3.2.1]octan-8-ol](/img/structure/B1396073.png)
![6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B1396076.png)
![3-Oxo-2,3-dihydro-[1,2,4]triazolo-[4,3-a]pyridine-8-carbonitrile](/img/structure/B1396080.png)
![8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid](/img/structure/B1396081.png)
